Methyl [2-ethoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate

• Molecular Formula: C23H24N2O6S
• Molecular Weight: 456.5 g/mol
• IUPAC Name: methyl 2-[2-ethoxy-4-[(Z)-[2-(4-methoxyphenyl)imino-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetate
• InChI: InChI=1S/C23H24N2O6S/c1-5-30-19-12-15(6-11-18(19)31-14-21(26)29-4)13-20-22(27)25(2)23(32-20)24-16-7-9-17(28-3)10-8-16/h6-13H,5,14H2,1-4H3/b20-13-,24-23?
• InChI Key: BDBLALFZONLLNB-KHSCPFDSSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C\2/C(=O)N(C(=NC3=CC=C(C=C3)OC)S2)C)OCC(=O)OC
• SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=NC3=CC=C(C=C3)OC)S2)C)OCC(=O)OC

Description

Methyl [2-ethoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound is a thiazolidine derivative that has shown promising results in various studies, making it a subject of interest for future research.

Mechanism of Action

The mechanism of action of Methyl [2-ethoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate is not fully understood. However, it is believed that this compound exerts its therapeutic effects by modulating various signaling pathways in the body.
Biochemical and Physiological Effects:
Studies have shown that Methyl [2-ethoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate has various biochemical and physiological effects. This compound has been found to reduce the levels of inflammatory cytokines in the body, which may contribute to its anti-inflammatory effects. It has also been shown to increase the levels of antioxidant enzymes, which may contribute to its antioxidant effects.

Advantages and Limitations for Lab Experiments

Methyl [2-ethoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate has several advantages and limitations for lab experiments. One advantage is that this compound is relatively easy to synthesize, making it readily available for research. However, one limitation is that the mechanism of action of this compound is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on Methyl [2-ethoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate. One direction is to further investigate the mechanism of action of this compound in order to better understand its therapeutic effects. Another direction is to explore the potential of this compound as a treatment for various diseases, such as cancer and inflammatory diseases. Additionally, research could focus on developing more potent derivatives of this compound that may have increased therapeutic efficacy.

Synthesis Methods

The synthesis of Methyl [2-ethoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate involves the reaction of 2-ethoxy-4-hydroxyacetophenone with 4-methoxybenzaldehyde and thiosemicarbazide in the presence of acetic acid and concentrated hydrochloric acid. The resulting product is then treated with methyl iodide to yield the final compound.

Scientific Research Applications

Methyl [2-ethoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate has been studied for its potential therapeutic effects in various scientific research applications. One study found that this compound exhibited anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases. Another study showed that this compound had anti-cancer properties and was effective in reducing the growth of cancer cells.